Methyl 4-[3-[2-[2-[3-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]propoxy]ethoxy]ethoxy]propylcarbamoyl]-2-diphenylphosphanylbenzoate
Methyl 4-[3-[2-[2-[3-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]propoxy]ethoxy]ethoxy]propylcarbamoyl]-2-diphenylphosphanylbenzoate
Labeling reactive centers of various types in cells with specific site-directed probes is a common method to explore both function and biochemical modification of proteins. The popular click chemistry method of protein labeling employs use of a reaction between an azido group and an alkyne on complimentary pairs of a specific reactive probe and a labeling agent (i.e. a tag) such as biotin or a fluorophore. The Staudinger ligation is an alternative to the click chemistry reaction in which a phosphine-labeled molecule reacts with an azido group on the opposing molecule of interest. Phosphine biotin is a labeling reagent that selectively reacts with azido groups on modified proteins through the Staudinger ligation reaction. Modified proteins can be detected using common avidin-based biochemical techniques in whole cells or by blotting experiments following SDS-PAGE. For example, phosphine-biotin has been used successfully in conjunction with DAz-1 or DAz-2 to label and detect sulfenic acid sites in proteins.
Brand Name:
Vulcanchem
CAS No.:
608514-42-7
VCID:
VC0157780
InChI:
InChI=1S/C41H53N4O8PS/c1-50-40(48)33-19-18-30(28-35(33)54(31-12-4-2-5-13-31)32-14-6-3-7-15-32)39(47)43-21-11-23-52-25-27-53-26-24-51-22-10-20-42-37(46)17-9-8-16-36-38-34(29-55-36)44-41(49)45-38/h2-7,12-15,18-19,28,34,36,38H,8-11,16-17,20-27,29H2,1H3,(H,42,46)(H,43,47)(H2,44,45,49)/t34-,36-,38-/m0/s1
SMILES:
COC(=O)C1=C(C=C(C=C1)C(=O)NCCCOCCOCCOCCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3)P(C4=CC=CC=C4)C5=CC=CC=C5
Molecular Formula:
C41H53N4O8PS
Molecular Weight:
792.9 g/mol
Methyl 4-[3-[2-[2-[3-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]propoxy]ethoxy]ethoxy]propylcarbamoyl]-2-diphenylphosphanylbenzoate
CAS No.: 608514-42-7
Reference Standards
VCID: VC0157780
Molecular Formula: C41H53N4O8PS
Molecular Weight: 792.9 g/mol
CAS No. | 608514-42-7 |
---|---|
Product Name | Methyl 4-[3-[2-[2-[3-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]propoxy]ethoxy]ethoxy]propylcarbamoyl]-2-diphenylphosphanylbenzoate |
Molecular Formula | C41H53N4O8PS |
Molecular Weight | 792.9 g/mol |
IUPAC Name | methyl 4-[3-[2-[2-[3-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]propoxy]ethoxy]ethoxy]propylcarbamoyl]-2-diphenylphosphanylbenzoate |
Standard InChI | InChI=1S/C41H53N4O8PS/c1-50-40(48)33-19-18-30(28-35(33)54(31-12-4-2-5-13-31)32-14-6-3-7-15-32)39(47)43-21-11-23-52-25-27-53-26-24-51-22-10-20-42-37(46)17-9-8-16-36-38-34(29-55-36)44-41(49)45-38/h2-7,12-15,18-19,28,34,36,38H,8-11,16-17,20-27,29H2,1H3,(H,42,46)(H,43,47)(H2,44,45,49)/t34-,36-,38-/m0/s1 |
Standard InChIKey | ABJATKZPSPFIQY-CELQPYBTSA-N |
Isomeric SMILES | COC(=O)C1=C(C=C(C=C1)C(=O)NCCCOCCOCCOCCCNC(=O)CCCC[C@H]2[C@@H]3[C@H](CS2)NC(=O)N3)P(C4=CC=CC=C4)C5=CC=CC=C5 |
SMILES | COC(=O)C1=C(C=C(C=C1)C(=O)NCCCOCCOCCOCCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3)P(C4=CC=CC=C4)C5=CC=CC=C5 |
Canonical SMILES | COC(=O)C1=C(C=C(C=C1)C(=O)NCCCOCCOCCOCCCNC(=O)CCCCC2C3C(CS2)NC(=O)N3)P(C4=CC=CC=C4)C5=CC=CC=C5 |
Description | Labeling reactive centers of various types in cells with specific site-directed probes is a common method to explore both function and biochemical modification of proteins. The popular click chemistry method of protein labeling employs use of a reaction between an azido group and an alkyne on complimentary pairs of a specific reactive probe and a labeling agent (i.e. a tag) such as biotin or a fluorophore. The Staudinger ligation is an alternative to the click chemistry reaction in which a phosphine-labeled molecule reacts with an azido group on the opposing molecule of interest. Phosphine biotin is a labeling reagent that selectively reacts with azido groups on modified proteins through the Staudinger ligation reaction. Modified proteins can be detected using common avidin-based biochemical techniques in whole cells or by blotting experiments following SDS-PAGE. For example, phosphine-biotin has been used successfully in conjunction with DAz-1 or DAz-2 to label and detect sulfenic acid sites in proteins. |
Reference | 1.Seo, Y.H., and Carroll, K.S. Facile synthesis and biological evaluation of a cell-permeable probe to detect redox-regulated proteins. Bioorganic & Medicinal Chemistry Letters 19, 356-359 (2009). |
PubChem Compound | 24859184 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume